![molecular formula C6H3FN2O B1403132 3-Fluoro-5-hydroxypyridine-2-carbonitrile CAS No. 1211584-91-6](/img/structure/B1403132.png)
3-Fluoro-5-hydroxypyridine-2-carbonitrile
Overview
Description
3-Fluoro-5-hydroxypyridine-2-carbonitrile is a chemical compound with the molecular formula C6H3FN2O . It has a molecular weight of 138.1 . This compound is used in research and is not intended for human or veterinary use.
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: N#CC1=NC=C (O)C=C1F . This notation provides a way to represent the structure using ASCII strings.Physical And Chemical Properties Analysis
This compound has a molecular weight of 138.1 . More specific physical and chemical properties such as boiling point, melting point, and density are not provided in the search results.Scientific Research Applications
Synthesis and Spectroscopic Analysis
Research on compounds with similar structures, such as 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile, highlights novel synthesis protocols and detailed structural analysis through X-ray, IR, NMR, and spectroscopy. These studies can provide foundational knowledge for the synthesis and analysis of 3-Fluoro-5-hydroxypyridine-2-carbonitrile, focusing on the effects of substituents on the pyridine ring and their implications for chemical properties and reactivity (Jukić et al., 2010).
Fluorination Techniques
Anodic fluorination techniques, as demonstrated in the synthesis of fluorinated pyrrole derivatives, could be applicable to the fluorination of pyridine derivatives, offering pathways to introduce fluorine atoms into the pyridine ring, potentially leading to the synthesis of this compound and exploring its reactivity and functional group transformations (Tajima et al., 2001).
Antimicrobial Activity
The synthesis of Schiff bases using thiophene-carbonitrile derivatives and their subsequent evaluation for antimicrobial activity suggests a possible application area for this compound. By exploring similar reactions and biological activity assays, the potential antimicrobial properties of the compound could be investigated (Puthran et al., 2019).
Heterocyclic Compound Synthesis
Research into the synthesis and structure of various heterocyclic systems, including those incorporating pyridine rings, can provide insights into the design and development of novel compounds with this compound as a key intermediate or structural motif. These studies could lead to new materials with potential applications in pharmaceuticals, materials science, and catalysis (Govori et al., 2002).
Safety and Hazards
properties
IUPAC Name |
3-fluoro-5-hydroxypyridine-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3FN2O/c7-5-1-4(10)3-9-6(5)2-8/h1,3,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQAIKHBCLOBIRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)C#N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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